2-Methylnicotinamide
Overview
Description
2-Methylnicotinamide is a compound with the linear formula C7H8N2O . It is a derivative of Nicotinamide (niacinamide, vitamin B3) and is produced in the liver when Nicotinamide is metabolized .
Synthesis Analysis
Nicotinamide N-methyltransferase (NNMT) is a metabolic enzyme involved in controlling methylation potential, impacting DNA and histone epigenetic modification . NNMT overexpression has been described in various solid cancer tissues and even body fluids, including serum, urine, and saliva .
Chemical Reactions Analysis
2-Methylnicotinamide is involved in various chemical reactions. For instance, it is metabolized to 1-methylnicotinamide by nicotinamide N-methyltransferase, which uses S-adenosyl methionine as a methyl group donor .
Physical And Chemical Properties Analysis
2-Methylnicotinamide has a molecular formula of C7H8N2O and an average mass of 136.151 Da . It has a density of 1.2±0.1 g/cm3, a boiling point of 271.9±28.0 °C at 760 mmHg, and a flash point of 118.2±24.0 °C .
Scientific Research Applications
Kidney Transplant Recipients
2-Methylnicotinamide (also known as N1-Methylnicotinamide or N1-MN) has been studied in the context of kidney transplant recipients. The 24-hour urinary excretion of N1-MN, as a biomarker of niacin status, has been shown to be negatively associated with premature mortality in kidney transplant recipients . This suggests that 2-Methylnicotinamide could potentially be used as a biomarker for assessing the health status of kidney transplant recipients .
Aging Research
Recent research has suggested that boosting nicotinamide mononucleotide (NMN) levels, a precursor of nicotinamide adenine dinucleotide (NAD+), can alleviate or even reverse age-related conditions . 2-Methylnicotinamide is a metabolite of NMN, and therefore, it plays a role in this process .
Analytical Applications
The reaction between N1-Methylnicotinamide iodide (NMNI) and active methylene group-containing compounds yields a fluorescent product . This reaction can be used in the quantitative determination of certain drugs, indicating a potential application of 2-Methylnicotinamide in analytical chemistry .
NAD+ Metabolism
The activity of nicotinamide N-methyltransferase (NNMT) is tightly linked to the maintenance of the nicotinamide adenine dinucleotide (NAD+) level . This enzyme catalyzes the methylation of nicotinamide (NAM) into 2-Methylnicotinamide (MNAM), which is either excreted or further metabolized . This suggests that 2-Methylnicotinamide plays a crucial role in NAD+ metabolism, which is essential for various critical cell functions, including metabolism, DNA repair, cell growth, and survival .
Safety And Hazards
Future Directions
1-Methylnicotinamide, a metabolite of 2-Methylnicotinamide, has been associated with adverse outcomes . Future studies should validate 1-methylnicotinamide as a prognostic biomarker of mortality and renal replacement therapy . There are also potential risks for epigenetic alterations associated with chronic use of 2-Methylnicotinamide at high doses .
properties
IUPAC Name |
2-methylpyridine-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O/c1-5-6(7(8)10)3-2-4-9-5/h2-4H,1H3,(H2,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRYYVMDEUJQWRO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=N1)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80482082 | |
Record name | 2-methylnicotinamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80482082 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | 2-Methylnicotinamide | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0059711 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
2-Methylnicotinamide | |
CAS RN |
58539-65-4 | |
Record name | 2-Methyl-3-pyridinecarboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=58539-65-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Methylnicotinamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0058539654 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-methylnicotinamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80482082 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-METHYLNICOTINAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ELT7L45NHX | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | 2-Methylnicotinamide | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0059711 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the mechanism of action for 2-methylnicotinamide derivatives as anti-inflammatory agents?
A1: Research suggests that certain derivatives of 2-methylnicotinamide, such as N-(6-chloro-7-methoxy-9H-β-carbolin-8-yl)-2-methylnicotinamide (ML120B), act as potent and selective inhibitors of IκB kinase β (IKKβ). [, , ] IKKβ is a key regulator of the NF-κB pathway, which plays a crucial role in inflammation. By inhibiting IKKβ, these compounds block the activation of NF-κB, thereby reducing the production of inflammatory cytokines and other mediators. [, , ] This mechanism makes them potential therapeutic candidates for inflammatory diseases like rheumatoid arthritis. [, ]
Q2: Beyond anti-inflammatory activity, what other therapeutic potential do 2-methylnicotinamide derivatives show?
A2: Studies indicate that IKKβ inhibition by 2-methylnicotinamide derivatives like ML120B can also influence cellular growth processes. [] Research has shown that ML120B can reduce the phosphorylation of TSC1 (tuberous sclerosis complex 1) by IKKβ in vascular smooth muscle cells. [] This inhibition subsequently affects downstream targets of the mammalian target of rapamycin complex 1 (mTORC1) pathway, ultimately leading to a decrease in protein synthesis. [] This mechanism suggests a potential therapeutic application for these compounds in conditions involving excessive cell growth, such as cardiovascular diseases. []
Q3: Have any structural modifications been explored for 2-methylnicotinamide, and how do they impact its activity?
A3: Yes, various structural modifications have been investigated. For example, researchers synthesized methylene-bridged cyclic nucleoside analogs of nicotinamide riboside incorporating the 2-methylnicotinamide moiety. [] Additionally, studies have explored the synthesis and biological activity of arylamides of 2-methylnicotinic acid. [] While the specific impact of these modifications on activity requires further investigation, they represent efforts to explore structure-activity relationships and potentially enhance desired effects. [, ]
Q4: Are there any in vivo studies supporting the therapeutic potential of 2-methylnicotinamide derivatives?
A4: Yes, preclinical studies using a rat model of rheumatoid arthritis demonstrated that oral administration of ML120B effectively reduced joint inflammation and protected against bone and cartilage destruction. [, ] This protective effect was linked to a decrease in NF-κB activity within the arthritic joints. [, ] These findings suggest that IKKβ inhibition by 2-methylnicotinamide derivatives holds promise for treating both the inflammatory and destructive aspects of rheumatoid arthritis. [, ]
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